2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C15H16F3N3O4/c1-2-20-7-8-21(14(24)13(20)23)9-12(22)19-10-3-5-11(6-4-10)25-15(16,17)18/h3-6H,2,7-9H2,1H3,(H,19,22)
• InChI Key: RWRULUDCXMAPFR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C15H16F3N3O4
• Molecular Weight: 359.30 g/mol

Description

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide, commonly known as ETAA, is a synthetic compound that has been studied for its potential use in scientific research. This compound is a member of the piperazine family and has been found to have interesting biochemical and physiological effects. In

Mechanism of Action

ETAA acts as a competitive inhibitor of the DAT, binding to the transporter and preventing the reuptake of dopamine. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects depending on the location and function of the dopamine receptors. ETAA has been found to have a higher affinity for the DAT than other commonly used dopamine reuptake inhibitors such as cocaine and methylphenidate.
Biochemical and Physiological Effects:
ETAA has been found to have various biochemical and physiological effects in animal models. It has been shown to increase dopamine levels in the striatum, which is involved in motor control and reward processing. ETAA has also been found to increase locomotor activity and enhance the rewarding effects of drugs of abuse such as cocaine and amphetamine. Additionally, ETAA has been found to have anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using ETAA in lab experiments is its high affinity for the DAT, which allows for selective blocking of dopamine reuptake. This makes it a useful tool for studying the role of dopamine in various physiological processes. However, one limitation of using ETAA is its potential to have off-target effects due to its interaction with other transporters and receptors. Additionally, the effects of ETAA may vary depending on the species and strain of animal used in experiments.

Future Directions

There are several future directions for research on ETAA. One area of interest is the development of more selective dopamine reuptake inhibitors based on the structure of ETAA. Another area of interest is the study of the effects of ETAA on other neurotransmitter systems and its potential use in the treatment of other neurological disorders. Additionally, more research is needed to fully understand the biochemical and physiological effects of ETAA and its potential limitations as a tool compound in scientific research.

Synthesis Methods

ETAA can be synthesized through a multistep process that involves the reaction of 4-(trifluoromethoxy)aniline with ethyl chloroacetate to produce 4-(trifluoromethoxy)phenylacetate. This intermediate is then reacted with ethylenediamine to form the piperazine ring, followed by the addition of ethyl chloroformate to yield ETAA. The final product is purified through recrystallization.

Scientific Research Applications

ETAA has been studied for its potential use as a tool compound in scientific research. It has been found to have a high affinity for the dopamine transporter (DAT) and can be used to selectively block the reuptake of dopamine. This makes it a useful tool for studying the role of dopamine in various physiological processes and in the development of drugs for the treatment of dopamine-related disorders such as Parkinson's disease and addiction.